4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid

• IUPAC Name: 4-(9H-fluoren-9-ylmethoxycarbonyl)-3,5-dihydro-2H-1,4-benzoxazepine-8-carboxylic acid
• InChI: InChI=1S/C25H21NO5/c27-24(28)16-9-10-17-14-26(11-12-30-23(17)13-16)25(29)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22H,11-12,14-15H2,(H,27,28)
• InChI Key: DGIRDUHNQWPKDC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C=CC(=C2)C(=O)O
• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol
• CAS RN: 2138145-57-8

Description

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.445. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Assembly in Chemical Synthesis

This compound is part of a pathway leading to benzazepine carboxylic acids, which are studied for their hydrogen-bonded assembly across different dimensions. These assemblies are significant in the development of molecular structures and materials, showcasing the compound's role in facilitating complex chemical reactions and formations (Guerrero et al., 2014).

Synthesis of CCR5 Antagonists

The compound is involved in the practical synthesis of orally active CCR5 antagonists. This highlights its role in the development of therapeutic agents, particularly those targeting CCR5 receptors, which are important in the context of diseases like HIV/AIDS. The method developed for this synthesis emphasizes the compound's utility in creating medically relevant molecules in a practical and efficient manner (Ikemoto et al., 2005).

Peptide Synthesis Intermediates

Investigations into peptide synthesis have identified this compound as crucial in forming reactive intermediates. These intermediates are significant for their role in developing peptides, which are fundamental in creating various biological and therapeutic agents. The study of these intermediates helps in understanding and improving peptide synthesis processes (Crisma et al., 1997).

Novel Synthesis Methods

Research has also explored novel synthesis methods involving this compound, particularly in the creation of aromatic methoxy and methylenedioxy substituted benzazepines. These methods expand the toolkit available for chemists to create complex molecules with potential applications in pharmaceuticals and materials science (Pecherer et al., 1972).

Enzyme-Activated Surfactants for CNT Dispersion

The use of fluorenyl-9-methoxycarbonyl-protected amino acids, related to the compound , as surfactants for carbon nanotubes highlights an innovative application in materials science. This approach enables the creation of homogeneous aqueous nanotube dispersions on-demand, showcasing the compound's utility in nanotechnology and materials engineering (Cousins et al., 2009).